Cas no 630399-89-2 (1H-Indole-3-ethanol, 4-bromo-7-(1-methylethyl)-)

• Product Name: 1H-Indole-3-ethanol, 4-bromo-7-(1-methylethyl)-
• CAS No: 630399-89-2
• MF: C₁₃H₁₆BrNO
• MW: 282.176242828369
• CID: 1644512
• Update Time: 2024-09-12

1H-Indole-3-ethanol, 4-bromo-7-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-3-ethanol, 4-bromo-7-(1-methylethyl)-

• Inchi： 1S/C13H16BrNO/c1-8(2)10-3-4-11(14)12-9(5-6-16)7-15-13(10)12/h3-4,7-8,15-16H,5-6H2,1-2H3
• InChI Key： URNCHXSUNLOWEB-UHFFFAOYSA-N
• SMILES： N1C2=C(C(Br)=CC=C2C(C)C)C(CCO)=C1

Computed Properties

• Exact Mass: 281.04158

Experimental Properties

• Density: 1.421±0.06 g/cm3(Predicted)
• Boiling Point: 435.7±40.0 °C(Predicted)
• PSA: 36.02
• pka: 14.82±0.10(Predicted)